![molecular formula C14H22N2O B3119531 4-[3-(1-Piperidinyl)propoxy]aniline CAS No. 251552-34-8](/img/structure/B3119531.png)
4-[3-(1-Piperidinyl)propoxy]aniline
Cat. No. B3119531
Key on ui cas rn:
251552-34-8
M. Wt: 234.34 g/mol
InChI Key: ROPJHTWQKBBFTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06939874B2
Procedure details
A mixture of 1-[3-(4-nitro-phenoxy)-propyl]-piperidine (15.5 g, 58.6 mmol) and 10% Pd/C (12.5 g) in 150 mL of EtOH was placed under a balloon of H2. The mixture was stirred for 18 h. The catalyst was removed by suction filtration and the organics concentrated to give 4-(3-piperidin-1-yl-propoxy)-phenylamine as a yellowish oil.
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:19]=[CH:18][C:7]([O:8][CH2:9][CH2:10][CH2:11][N:12]2[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]2)=[CH:6][CH:5]=1)([O-])=O>CCO.[Pd]>[N:12]1([CH2:11][CH2:10][CH2:9][O:8][C:7]2[CH:6]=[CH:5][C:4]([NH2:1])=[CH:19][CH:18]=2)[CH2:13][CH2:14][CH2:15][CH2:16][CH2:17]1
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Inputs
Step One
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Name
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Quantity
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15.5 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(OCCCN2CCCCC2)C=C1
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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CCO
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Name
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Quantity
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12.5 g
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred for 18 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The catalyst was removed by suction filtration
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the organics concentrated
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Outcomes
Product
Details
Reaction Time |
18 h |
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Name
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Type
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product
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Smiles
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N1(CCCCC1)CCCOC1=CC=C(C=C1)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
